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Compound of Interest

Compound Name: Ammonium hexadecyl sulfate

Cat. No.: B15370143

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium hexadecyl sulfate, a cationic surfactant of the alkyl sulfate class, possesses a
unique combination of amphiphilic properties that make it a compound of significant interest in
various scientific and industrial domains. This technical guide provides an in-depth overview of
the chemical and physical properties of ammonium hexadecyl sulfate. It includes a detailed
summary of its physicochemical data, a comprehensive experimental protocol for its synthesis,
and an exploration of its primary mechanism of action as an antimicrobial agent. The
information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and formulation.

Chemical and Physical Properties

Ammonium hexadecyl sulfate, also known as cetyl sulfate ammonium salt, is a quaternary
ammonium salt characterized by a 16-carbon alkyl chain. This long hydrophobic tail and a polar
sulfate head group attached to an ammonium ion confer its surface-active properties.

General Information
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Property Value Reference

Chemical Name Ammonium Hexadecyl Sulfate [1112]

Ammonium cetyl sulfate, 1-
Synonyms Hexadecanol, hydrogen [2]

sulfate, ammonium salt

CAS Number 4696-47-3 [11[2]
Molecular Formula C16H37NO4S [1]
Molecular Weight 339.53 g/mol [1]

Physicochemical Data

Precise experimental data for some physical properties of pure ammonium hexadecyl sulfate
are not widely available in the literature. The following table includes available data and

estimates based on homologous compounds.
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Property Value Notes Reference

White to off-white
_ Based on related
Appearance powder or crystalline [3]
id compounds.
solid.

For context, cetyl-
) ) Data not available for trimethyl ammonium
Melting Point _ [4]
the pure substance. sulfate has a melting

point of 195-197 °C.

Boiling Point 469 °C at 760 mmHg [1]

Flash Point 237.5°C [1]

Expected to be highly
) Based on the
- soluble in water and _
Solubility ) properties of other [5]
poorly soluble in non-
) alkyl sulfates.
polar organic solvents.

The CMC of alkyl
sulfates decreases
with increasing alkyl
chain length. Sodium
tetradecyl sulfate
Critical Micelle Estimated to be inthe  (C14) has a CMC of 671
Concentration (CMC) range of 0.1 - 1.0 mM.  approximately 2.1
mM, while
hexadecyltrimethylam
monium bromide
(C16) has a CMC of

about 0.9 mM.

Experimental Protocols
Synthesis of Ammonium Hexadecyl Sulfate

The synthesis of ammonium hexadecyl sulfate is typically achieved through a two-step
process: the sulfation of 1-hexadecanol (cetyl alcohol) followed by neutralization with ammonia.
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Materials:

1-Hexadecanol (Cetyl alcohol)
 Chlorosulfonic acid

e Dichloromethane (anhydrous)

o Ammonium hydroxide solution (28-30%)
o Diethyl ether

e Sodium bicarbonate

e Anhydrous sodium sulfate

» Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser,
magnetic stirrer, ice bath, separatory funnel, Buichner funnel)

e pH indicator paper
Procedure:
Step 1: Sulfation of 1-Hexadecanol to form Hexadecyl Hydrogen Sulfate

 In a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a
condenser with a drying tube, dissolve 1-hexadecanol (1.0 mol) in anhydrous
dichloromethane (500 mL).

e Cool the flask in an ice bath to 0-5 °C with continuous stirring.

e Slowly add chlorosulfonic acid (1.1 mol) dropwise from the dropping funnel over a period of
1-2 hours, ensuring the temperature does not exceed 10 °C. Hydrogen chloride gas will be
evolved and should be vented to a fume hood or passed through a scrubber.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for an additional 2-3 hours to ensure the reaction goes to completion.
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e The reaction progress can be monitored by thin-layer chromatography (TLC).

Step 2: Neutralization to form Ammonium Hexadecyl Sulfate

o Cool the reaction mixture again in an ice bath.

e Slowly and carefully add ammonium hydroxide solution (28-30%) dropwise with vigorous
stirring. This is a highly exothermic reaction, and the temperature should be maintained
below 20 °C.

o Continue adding the ammonium hydroxide solution until the pH of the aqueous layer is
neutral to slightly basic (pH 7-8), as checked with pH indicator paper.

o Transfer the mixture to a separatory funnel. The product will be in the aqueous layer.

o Separate the aqueous layer and wash the organic layer with a small amount of water.
Combine the aqueous fractions.

e The crude product in the aqueous solution can be used as is, or the solid product can be
isolated. To isolate the solid, precipitate the product by adding a large volume of a non-polar
solvent like diethyl ether or acetone.

o Collect the white precipitate by vacuum filtration using a Blichner funnel.

e Wash the solid with cold diethyl ether to remove any unreacted 1-hexadecanol.

e Dry the resulting white solid under vacuum to yield ammonium hexadecyl sulfate.

Purification:

The product can be further purified by recrystallization from an appropriate solvent system,
such as an ethanol/water mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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